Cas no 5118-13-8 (4-bromo-1-benzothiophene)

• Product Name: 4-bromo-1-benzothiophene
• CAS No: 5118-13-8
• MF: C₈H₅BrS
• MW: 213.094300031662
• MDL: MFCD08669544
• CID: 366216
• PubChem ID: 12094208
• Update Time: 2025-04-19

4-bromo-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[b]thiophene
• 4-bromo-1-benzothiophene
• 4-bromo-Benzo[b]thiophene
• 4-Bromobenzothiophene
• Benzo[b]thiophene, 4-bromo-
• 5118-13-8
• AM90104
• PB20282
• 4-bromobenzo[b]-thiophene
• CS-W019783
• QPBSEYFVZDMBFW-UHFFFAOYSA-N
• SY013869
• FT-0696229
• PS-7977
• MFCD08669544
• DTXSID40477434
• AKOS005256733
• 4-bromo-benzo(b)thiophene
• SCHEMBL295451
• BCP06885
• RB3307
• EN300-108033
• DB-071318
• BBL101095
• STL554889

• MDL： MFCD08669544
• Inchi： 1S/C8H5BrS/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5H
• InChI Key： QPBSEYFVZDMBFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CS2

Computed Properties

• Exact Mass: 211.93000
• Monoisotopic Mass: 211.929533
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.649
• Melting Point: 34-37°C
• Boiling Point: 284.7°C at 760 mmHg
• Flash Point: 126℃
• Refractive Index: 1.704
• PSA: 28.24000
• LogP: 3.66380

4-bromo-1-benzothiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes